Cas no 202979-32-6 (tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride
• CAS No: 202979-32-6
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• MDL: MFCD15530333
• CID: 4633825
• PubChem ID: 50998436
• Update Time: 2025-05-27

tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-1-BOC-piperidine HCl
• 1-Piperidinecarboxylic acid, 4-(2-aminoethyl)-, 1,1-dimethylethyl ester,monohydrochloride
• tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride

• MDL： MFCD15530333
• Inchi： 1S/C12H24N2O2.ClH/c1-12(2,3)16-11(15)14-8-5-10(4-7-13)6-9-14;/h10H,4-9,13H2,1-3H3;1H
• InChI Key： BZYIDGCFSSFZLS-UHFFFAOYSA-N
• SMILES： C(N1CCC(CCN)CC1)(=O)OC(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride

Comprehensive Overview of tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride (CAS No. 202979-32-6)

tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride (CAS No. 202979-32-6) is a versatile organic compound widely utilized in pharmaceutical research, chemical synthesis, and material science. Its unique structural features, including the piperidine ring and tert-butyl protecting group, make it a valuable intermediate for drug development and fine chemical production. Researchers and industry professionals frequently search for this compound due to its applications in peptide synthesis, catalysis, and medicinal chemistry.

The compound's popularity has surged in recent years, driven by growing interest in small molecule therapeutics and bioconjugation techniques. Many users inquire about its solubility, stability, and compatibility with common reagents, reflecting its practical importance in laboratory settings. The hydrochloride salt form enhances its handling properties, making it a preferred choice for storage and transportation.

From a synthetic perspective, tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride serves as a key building block for heterocyclic compounds. Its aminoethyl functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This adaptability aligns with current trends in fragment-based drug discovery and combinatorial chemistry, addressing the pharmaceutical industry's need for structurally complex intermediates.

Quality control and analytical characterization of this compound are frequent topics of discussion among chemists. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These analytical methods ensure the compound meets the stringent requirements of GMP-compliant synthesis and regulatory submissions.

The stability profile of CAS No. 202979-32-6 under various conditions is another area of significant interest. Studies have demonstrated its robustness in both acidic and basic environments, though proper storage at controlled temperatures is recommended to maintain optimal performance. This characteristic makes it particularly valuable for multi-step synthetic routes where intermediate stability is crucial.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for this compound. Researchers are exploring catalytic processes and solvent-free conditions to reduce environmental impact while maintaining high yields. These developments respond to the growing demand for eco-friendly synthetic approaches across the chemical industry.

In pharmaceutical applications, the piperidine moiety of this compound has attracted attention for its potential in CNS-targeted therapies. The structural similarity to various bioactive molecules makes it a promising scaffold for developing treatments targeting neurological disorders and metabolic diseases. These applications align with current healthcare priorities and research funding trends.

Supply chain considerations for tert-butyl 4-(2-aminoethyl)piperidine-1-carboxylate hydrochloride have become increasingly important, with users frequently searching for reliable suppliers and bulk purchasing options. The compound's global availability and consistent quality across different manufacturers are critical factors for research institutions and pharmaceutical companies engaged in long-term development projects.

From a regulatory standpoint, proper documentation and safety data sheets for this compound are essential resources for laboratory personnel. While not classified as hazardous under normal handling conditions, standard laboratory safety protocols should always be followed when working with this chemical. This precautionary approach reflects the broader scientific community's commitment to responsible research practices.

The future outlook for CAS No. 202979-32-6 appears promising, with potential applications expanding into material science and nanotechnology. Its molecular structure offers opportunities for creating novel functional materials with tailored properties. As interdisciplinary research continues to grow, this compound may find new roles in emerging scientific fields beyond its current applications.